2-(2-oxo-2-(4-(6-(pyridin-2-yl)pyridazin-3-yl)piperazin-1-yl)ethyl)pyridazin-3(2H)-one

• IUPAC Name: 2-[2-oxo-2-[4-(6-pyridin-2-ylpyridazin-3-yl)piperazin-1-yl]ethyl]pyridazin-3-one
• InChI: InChI=1S/C19H19N7O2/c27-18-5-3-9-21-26(18)14-19(28)25-12-10-24(11-13-25)17-7-6-16(22-23-17)15-4-1-2-8-20-15/h1-9H,10-14H2
• InChI Key: ZVUOULHANYXBAY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(C=C2)C3=CC=CC=N3)C(=O)CN4C(=O)C=CC=N4
• Molecular Formula: C19H19N7O2
• Molecular Weight: 377.4 g/mol
• CAS No.: 1257551-43-1

Description

2-(2-oxo-2-(4-(6-(pyridin-2-yl)pyridazin-3-yl)piperazin-1-yl)ethyl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C19H19N7O2 and its molecular weight is 377.408. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

Compounds similar to 2-(2-oxo-2-(4-(6-(pyridin-2-yl)pyridazin-3-yl)piperazin-1-yl)ethyl)pyridazin-3(2H)-one have been studied for their antimicrobial properties. For instance, piperazinyl oxazolidinone derivatives, which include a pyridine ring similar to the chemical , have shown effectiveness against gram-positive organisms, including methicillin-resistant Staphylococcus aureus (Tucker et al., 1998).

Anticancer Properties

There has been research into the antiproliferative effects of compounds structurally related to this compound. Specifically, derivatives of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one have shown potential against various human cancer cell lines, suggesting potential anticancer applications (Mallesha et al., 2012).

Neurological Applications

Derivatives of pyridazine, an essential component of the chemical , have been studied for their potential neurological applications. For example, certain compounds structurally related to this compound have been synthesized and evaluated for their effects on learning and memory facilitation in mice (Li Ming-zhu, 2012).

Synthesis and Structural Studies

Studies focusing on the synthesis and structural properties of compounds containing elements of this compound have been conducted. These studies provide insights into the molecular structure and potential reactivity of such compounds, which is crucial for understanding their biological activities (Georges et al., 1989).

Synthesis of Related Heterocyclic Systems

The synthesis of heterocyclic systems, which include structural elements of this compound, has been explored. These syntheses contribute to the development of new compounds with potential biological activities and applications in various fields of research (Youssef et al., 2005).